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Introduction
3-Hydroxyisovaleric acid (3-HIA) is a C5-hydroxy acid that serves as a sensitive biomarker

for biotin deficiency and certain inborn errors of metabolism. Accurate and robust measurement

of 3-HIA in biological matrices is crucial for clinical diagnostics, nutritional assessment, and

metabolomics research. These application notes provide detailed protocols for the sample

preparation and analysis of 3-HIA in human plasma and urine using state-of-the-art liquid

chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass

spectrometry (GC-MS) techniques.

Signaling Pathway and Experimental Workflow
The measurement of 3-HIA is an indicator of metabolic disruption, specifically in the leucine

catabolism pathway. Reduced activity of the biotin-dependent enzyme 3-methylcrotonyl-CoA

carboxylase (MCC) leads to an accumulation of 3-methylcrotonyl-CoA, which is then shunted to

an alternative pathway resulting in the increased production and excretion of 3-HIA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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